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Compound of Interest

Compound Name: Triisodecyl trimellitate
CAS No.: 36631-30-8
Cat. No.: B167207
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisodecyl trimellitate (TIDTM) is a branched triester of trimellitic acid and isodecyl alcohol. It
is a high-molecular-weight, clear, and viscous liquid primarily utilized as a plasticizer in various
polymer applications, particularly for polyvinyl chloride (PVC) to impart flexibility and durability.
Its low volatility, excellent thermal stability, and good electrical insulating properties make it
suitable for high-temperature applications, such as wire and cable insulation. This technical
guide provides an in-depth overview of the chemical and physical properties of triisodecyl
trimellitate, detailed experimental protocols for its synthesis and analysis, and a summary of
its known biological effects.

Core Data Summary

The fundamental properties of triisodecyl trimellitate are summarized in the table below for
quick reference.
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Property Value

Chemical Formula C39H6606[1]

Molecular Weight 630.94 g/mol [1]

IUPAC Name Tris(8-methylnonyl) benzene-1,2,4-tricarboxylate
CAS Number 36631-30-8

Appearance Clear, viscous liquid

Density 0.9690 g/cm? at 20°C[2]

Pour Point -37°C[2]

Flash Point 520°F (271°C)[2]

Refractive Index nD25 1.4830[2]

Synthesis of Triisodecyl Trimellitate

The industrial synthesis of triisodecyl trimellitate is typically achieved through the direct
esterification of trimellitic anhydride with isodecyl alcohol. This reaction is generally catalyzed
by an acid or an organometallic compound and involves the removal of water to drive the
reaction to completion.
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Caption: General reaction scheme for the synthesis of triisodecyl trimellitate.

Experimental Protocol: Synthesis of a Trialkyl
Trimellitate (Example)

The following is a representative procedure for the synthesis of a trialkyl trimellitate, such as
tridecyl trimellitate, which can be adapted for triisodecyl trimellitate by substituting tridecyl
alcohol with isodecyl alcohol.

Materials:
o Trimellitic anhydride

 |Isodecyl alcohol (molar ratio of alcohol to anhydride: 3-5:1)
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o Catalyst (e.g., tetrabutyl titanate, 0.1-2% of total reactant mass)
e Nitrogen gas

o Reaction vessel equipped with a stirrer, thermometer, nitrogen inlet, and a Dean-Stark
apparatus or similar water separator.

Procedure:

o Charge the reaction vessel with trimellitic anhydride and isodecyl alcohol according to the
desired molar ratio.

e Add the catalyst to the reaction mixture.
» Begin stirring and purge the system with nitrogen to create an inert atmosphere.
e Heat the reaction mixture to a temperature of 190-220°C.

» Continuously remove the water generated during the esterification reaction using the water
separator to drive the equilibrium towards the product.

e Monitor the reaction progress by measuring the acid value of the mixture. The reaction is
considered complete when the acid value is low and no more water is being collected.

e Once the reaction is complete, cool the mixture to approximately 120°C.
o Apply a vacuum to the system to distill off the excess unreacted isodecyl alcohol.
 Further, cool the product to about 90°C.

e The crude triisodecyl trimellitate can then be purified by washing with a dilute alkaline
solution to neutralize any remaining catalyst and acid, followed by washing with water, and
finally drying under vacuum.

Analytical Methodologies

The purity and identity of triisodecyl trimellitate can be determined using various
chromatographic techniques, with Gas Chromatography-Mass Spectrometry (GC-MS) being a

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b167207/docs?utm_src=pdf-body#triisodecyl-trimellitate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b167207/docs?utm_src=pdf-body#triisodecyl-trimellitate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

common and effective method.

Experimental Protocol: GC-MS Analysis (Example)

The following is a general procedure for the analysis of high-molecular-weight esters like
trimellitates and can be adapted for triisodecyl trimellitate.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for high-temperature analysis (e.g., 5% phenyl methyl siloxane)
Sample Preparation:

e Prepare a stock solution of triisodecyl trimellitate in a suitable solvent (e.g.,
dichloromethane or hexane).

o Create a series of calibration standards by diluting the stock solution to known
concentrations.

« If analyzing a sample matrix, perform an appropriate extraction to isolate the triisodecyl
trimellitate.

GC-MS Conditions (Example):
e Injector Temperature: 280-300°C

o Oven Temperature Program: Start at a lower temperature (e.g., 100°C), then ramp up to a
final temperature of around 320-340°C.

e Carrier Gas: Helium
e MS lonization Mode: Electron lonization (EI)

e MS Acquisition Mode: Full scan or Selected lon Monitoring (SIM) for higher sensitivity.

Biological Effects and Metabolism
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Trialkyl trimellitates, including triisodecyl trimellitate, generally exhibit low acute toxicity. The
primary route of metabolism for these compounds is believed to be hydrolysis by esterases,
breaking down the triester into its constituent alcohol (isodecyl alcohol) and trimellitic acid,
along with mono- and di-ester intermediates.
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Caption: General metabolic pathway of trialkyl trimellitates via hydrolysis.

Studies on analogous compounds suggest that after oral administration, a significant portion is
excreted unchanged in the feces, with the absorbed fraction being metabolized and its
metabolites excreted in the urine. Due to its high molecular weight and low water solubility,
dermal absorption of triisodecyl trimellitate is expected to be limited. There is currently no
substantial evidence to suggest that triisodecyl trimellitate is involved in specific complex
biological signaling pathways. Its biological effects are primarily considered in the context of
toxicology and its potential to act as an endocrine disruptor, although evidence for potent
activity in this regard is limited for high-molecular-weight trimellitates.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b167207/docs?utm_src=pdf-body#triisodecyl-trimellitate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b167207/docs?utm_src=pdf-body-img#triisodecyl-trimellitate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b167207/docs?utm_src=pdf-body#triisodecyl-trimellitate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b167207/docs?utm_src=pdf-body#triisodecyl-trimellitate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Triisodecyl trimellitate is a commercially important plasticizer with well-defined physical and
chemical properties. Its synthesis is based on straightforward esterification chemistry, and its
purity can be reliably assessed using standard analytical techniques like GC-MS. The available
toxicological data for triisodecyl trimellitate and related trialkyl trimellitates indicate a low
order of toxicity, with metabolism proceeding primarily through hydrolysis. This technical guide
provides a foundational understanding for researchers and professionals working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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